4-(tert-butyl)-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide
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Description
4-(tert-butyl)-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H25N3O and its molecular weight is 347.462. The purity is usually 95%.
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Scientific Research Applications
Synthetic Organic Chemistry Applications
4-(tert-butyl)-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide, due to its structural components, finds its utility in synthetic organic chemistry. tert-Butyl phenylazocarboxylates, sharing a similar tert-butyl group, are versatile building blocks. They allow for nucleophilic substitutions of the benzene ring with aromatic amines and alcohols under mild conditions, leading to azocarboxamides. Furthermore, the benzene ring can be modified through radical reactions, enabling the generation of aryl radicals for reactions including oxygenation, halogenation, and aryl-aryl coupling (Jasch, Höfling, & Heinrich, 2012).
Polymer Synthesis
The compound also has implications in the synthesis of polymers. For example, derivatives of 4-tert-butylcatechol have been synthesized through aromatic nucleophilic substitution reactions, leading to the creation of polyamides with flexible main-chain ether linkages. These polyamides exhibit high thermal stability, solubility in polar solvents, and can form transparent, flexible, and tough films, which are essential properties for various applications in materials science (Hsiao, Yang, & Chen, 2000).
Heterocyclic Compound Synthesis
The structure of this compound suggests its potential utility in the synthesis of heterocyclic compounds. Compounds containing pyrazole rings are of interest in the development of new pharmaceuticals and agrochemicals. For instance, novel pyrazole amide derivatives have been designed and synthesized with promising insecticidal activity, indicating the role of such structures in contributing to the development of new agrochemicals (Deng et al., 2016).
Drug Discovery and Design
Furthermore, the presence of the benzamide moiety in this compound suggests its relevance in drug discovery and design, especially in the synthesis of compounds with potential biological activities. For instance, benzamide derivatives have been synthesized and evaluated for their antiproliferative activity against human lung carcinoma cells, showcasing the importance of such compounds in medicinal chemistry research (Raffa et al., 2019).
Properties
IUPAC Name |
4-tert-butyl-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-22(2,3)20-11-9-18(10-12-20)21(26)23-13-14-25-16-19(15-24-25)17-7-5-4-6-8-17/h4-12,15-16H,13-14H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WICYTHIGKLWCPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCN2C=C(C=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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